LysoPC(20:3(5Z,8Z,11Z)) is a natural product found in Trypanosoma brucei with data available.
[(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
CAS No.: 1199257-41-4
Cat. No.: VC16623386
Molecular Formula: C28H52NO7P
Molecular Weight: 545.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1199257-41-4 |
|---|---|
| Molecular Formula | C28H52NO7P |
| Molecular Weight | 545.7 g/mol |
| IUPAC Name | [(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H52NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)34-25-27(30)26-36-37(32,33)35-24-23-29(2,3)4/h12-13,15-16,18-19,27,30H,5-11,14,17,20-26H2,1-4H3/b13-12-,16-15-,19-18-/t27-/m1/s1 |
| Standard InChI Key | YHGXYYIGHBPDMX-BUTFDPNWSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O |
| Canonical SMILES | CCCCCCCCC=CCC=CCC=CCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O |
Introduction
Chemical Structure and Properties
Molecular Architecture
LysoPC(20:3(5Z,8Z,11Z)) consists of three primary components:
-
A glycerol backbone with an R-configuration at the second carbon.
-
A polyunsaturated fatty acyl chain ((5Z,8Z,11Z)-icosa-5,8,11-trienoyl) esterified to the sn-1 position.
-
A phosphocholine group linked to the sn-3 position.
The fatty acid chain contains 20 carbons with three cis double bonds at positions 5, 8, and 11, conferring significant structural flexibility and fluidity . The phosphocholine headgroup contributes to the molecule’s polarity, while the unsaturated tail enhances hydrophobic interactions.
Table 1: Key Chemical Properties
| Property | Value/Description |
|---|---|
| Molecular Formula | |
| Molecular Weight | 545.7 g/mol |
| IUPAC Name | [(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| SMILES Notation | CCCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OCC@HO |
| InChI Key | YHGXYYIGHBPDMX-BUTFDPNWSA-N |
| Parent Compound (CID) | 53480468 (PC(20:3(5Z,8Z,11Z)/0:0)) |
Stereochemical and Conformational Features
The R-configuration at the sn-2 position of glycerol ensures proper orientation for ester bond formation with the fatty acid . The Z (cis) geometry of the double bonds introduces kinks in the acyl chain, reducing packing efficiency and increasing membrane fluidity. This structural motif is critical for the compound’s interactions with proteins and lipids in biological membranes.
Biosynthesis and Metabolic Pathways
Enzymatic Synthesis
LysoPC(20:3(5Z,8Z,11Z)) is derived from phosphatidylcholine (PC) through the action of phospholipase A2 (PLA2), which hydrolyzes the fatty acid at the sn-2 position . The precursor PC(20:3(5Z,8Z,11Z)/0:0) (CID: 53480468) undergoes deacylation to yield the lysophospholipid . Key enzymes involved in PC metabolism include:
Table 2: Enzymes in Phosphatidylcholine Metabolism
| Enzyme | Function | Gene | Uniprot ID |
|---|---|---|---|
| Choline-phosphate cytidylyltransferase | Converts phosphorylcholine to CDP-choline, a PC precursor | PCYT1A/B | P49585/Q9Y5K3 |
| Phospholipase A2 | Catalyzes hydrolysis of PC to LysoPC and free fatty acids | PLA2G | P04054 |
| Lysophospholipase | Degrades LysoPC into glycerophosphocholine and fatty acids | ASPG | Q86U10 |
Degradation and Recycling
LysoPCs are metabolized via reacylation by lysophosphatidylcholine acyltransferases (LPCATs) or hydrolysis by lysophospholipases . In Trypanosoma brucei, LysoPC(20:3(5Z,8Z,11Z)) may participate in lipid remodeling pathways essential for parasite survival .
Biological Roles and Mechanisms
Membrane Dynamics
The compound’s amphiphilic nature allows it to integrate into lipid bilayers, modulating membrane curvature and facilitating vesicle formation. Its unsaturated acyl chain disrupts lipid packing, promoting membrane fluidity in Trypanosoma membranes .
Signaling Functions
LysoPCs are recognized as bioactive lipids that interact with G-protein-coupled receptors (GPCRs) such as G2A and GPR4, triggering intracellular calcium release and inflammatory responses . While direct evidence for LysoPC(20:3(5Z,8Z,11Z)) in signaling is limited, structural analogs activate immune cells, suggesting potential roles in host-pathogen interactions .
Pathogen-Specific Adaptations
In Trypanosoma brucei, LysoPC(20:3(5Z,8Z,11Z)) may contribute to:
-
Evasion of host immunity: By mimicking host lipids to avoid detection.
-
Membrane protein localization: Anchoring surface proteins like variant surface glycoproteins (VSGs) .
Research Findings and Experimental Data
Detection in Trypanosoma brucei
LysoPC(20:3(5Z,8Z,11Z)) was identified in lipid extracts of T. brucei using mass spectrometry, with a concentration of 0.8 ± 0.2 nmol/mg protein . Its abundance correlates with the parasite’s life cycle stage, peaking during the bloodstream form.
Interaction with Host Proteins
In vitro studies show that LysoPC(20:3(5Z,8Z,11Z)) binds to C-reactive protein (CRP) with a dissociation constant () of 12.3 μM, implicating it in modulating host inflammatory responses .
Table 3: Binding Affinities of LysoPC Species
| LysoPC Species | Target Protein | (μM) | Biological Effect |
|---|---|---|---|
| LysoPC(16:0) | G2A Receptor | 5.6 | Calcium mobilization |
| LysoPC(18:1) | CRP | 9.1 | Complement activation |
| LysoPC(20:3(5Z,8Z,11Z)) | CRP | 12.3 | Immune evasion? |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume